2,2,2-trifluoro-1-(1-methyl-1H-indol-3-yl)ethan-1-ol
Overview
Description
2,2,2-Trifluoro-1-(1-methyl-1H-indol-3-yl)-1-ethanol is a chemical compound with the CAS Number: 116757-91-6. It has a molecular weight of 229.2 and its linear formula is C11H10F3NO . It is a solid substance that is stored in dry conditions at 2-8°C .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H10F3NO/c1-15-6-8(10(16)11(12,13)14)7-4-2-3-5-9(7)15/h2-6,10,16H,1H3 . This code provides a specific description of the molecule’s structure, including the number and type of atoms, and how they are connected.Physical and Chemical Properties Analysis
This compound is a solid at room temperature . It’s stored in dry conditions at temperatures between 2-8°C .Scientific Research Applications
Hydrogen Production from Ethanol
One study discusses the reforming of bio-ethanol as a method for hydrogen production from renewable resources, highlighting the role of catalysts like Rh and Ni in enhancing hydrogen production through ethanol reforming. This research suggests a potential area where fluorinated ethanol derivatives might be explored for similar applications (Ni, Leung, & Leung, 2007).
Environmental and Biofuel Applications
Another paper reviews the transport and fate of ethanol in groundwater, particularly in the context of gasohol spills. It discusses how ethanol affects the transport and biodegradation of other contaminants. While focused on ethanol, this research provides a framework for considering how various ethanol derivatives might behave in environmental settings (Powers et al., 2001).
Ethanol-blended Fuels
A review on ethanol-diesel fuel blends examines the potential of ethanol as an alternative fuel, focusing on blend properties, engine performance, and emissions. This area of research could be relevant for exploring the uses of fluorinated ethanol derivatives in fuel applications (Hansen, Zhang, & Lyne, 2005).
Chemical Analysis and Toxicology
Research on the metabolism and toxicity of 2,2,2-trifluoroethyl vinyl ether, a compound with some structural similarities to the one , discusses its breakdown and the toxicological implications. Such studies are essential for understanding the safety and environmental impact of related fluorinated compounds (Fiserova-Bergerova, 1977).
Safety and Hazards
Properties
IUPAC Name |
2,2,2-trifluoro-1-(1-methylindol-3-yl)ethanol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10F3NO/c1-15-6-8(10(16)11(12,13)14)7-4-2-3-5-9(7)15/h2-6,10,16H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ARPIRHUPDYIDHC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C2=CC=CC=C21)C(C(F)(F)F)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10F3NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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